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Compound of Interest |

Compound Name: 4-Bromooxazole-2-carboxylic acid
CAS No.: 944906-74-5
Cat. No.: B3170658
. J

4-Bromooxazole-2-carboxylic acid is a halogenated heterocyclic compound that serves as a
valuable and versatile building block in modern medicinal chemistry. Its structure, featuring an
oxazole core, a carboxylic acid handle for derivatization, and a bromine atom for cross-coupling
reactions, offers multiple vectors for chemical modification. The oxazole scaffold is a well-
established pharmacophore present in a wide array of biologically active compounds, including
those with anticancer, anti-inflammatory, and antimicrobial properties.[1] This guide provides a
comprehensive technical overview of its properties, synthesis, reactivity, and application,
designed to empower researchers in the rational design and synthesis of novel chemical
entities.

Physicochemical and Structural Properties

4-Bromooxazole-2-carboxylic acid (CAS 944906-74-5) is a white solid at room temperature.
[2] Its core identity is defined by a unique combination of functional groups that dictate its
chemical behavior and synthetic potential. Key identification and physicochemical data are
summarized below.

Compound Identification

A clear identification is paramount for sourcing and regulatory purposes.
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Identifier Value Source
CAS Number 944906-74-5 PubChem|[3]
Molecular Formula C4H2BrNO3 PubChem][3]
4-bromo-1,3-oxazole-2-
IUPAC Name ] ] PubChem][3]
carboxylic acid
4-Bromo-1,3-oxazole-2-
Synonyms carboxylic acid, 4-Bromo-2- PubChem][3]
oxazolecarboxylic acid
RLDKHSPSCDLNRZ- ) )
InChl Key Sigma-Aldrich[2]

UHFFFAOYSA-N

Physicochemical Data

These properties are critical for experimental design, including solvent selection and reaction

condition optimization.

Property Value Source | Notes
Molecular Weight 191.97 g/mol PubChem|[3]
Physical Form White Solid Sigma-Aldrich[2]
Purity Typically =295% Sigma-Aldrich[2]
Storage Recommended: Freezer Sigma-Aldrich[2]
Sparingly soluble in water; o
- ] Extrapolated from similar
Solubility Soluble in DMSO, DMF, and
compounds[1]
methanol.
_ _ >200 °C (with decomposition Based on similar heterocyclic
Melting Point

predicted)

carboxylic acids[1]

Chemical Structure

The arrangement of atoms and functional groups dictates the molecule's reactivity.
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Caption: Proposed workflow for the synthesis of 4-Bromooxazole-2-carboxylic acid.
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Step-by-Step Methodology:

o Vessel Preparation: A flame-dried, round-bottom flask equipped with a magnetic stir bar is
placed under an inert atmosphere (Nitrogen or Argon).

» Reagent Addition: 4-Bromooxazole (1.0 eq) is dissolved in anhydrous tetrahydrofuran (THF).
e Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

o Deprotonation: A non-nucleophilic base such as lithium 2,2,6,6-tetramethylpiperidide (LiTMP)
or 1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU) (1.1 eq) is added dropwise.

 Activation: Trimethylsilyl trifluoromethanesulfonate (TMSOTYf) (1.2 eq) is added.

o Carboxylation: The atmosphere is replaced with carbon dioxide (a balloon of COz: is sufficient
for small scale, though a high-pressure reactor yields better results). [4]7. Reaction: The
mixture is allowed to slowly warm to room temperature and stirred for 12-24 hours,
monitoring by TLC or LC-MS.

o Workup: The reaction is carefully quenched by the addition of 1M aqueous HCI.

o Extraction: The product is extracted into an organic solvent like ethyl acetate. The organic
layers are combined.

e Drying and Concentration: The combined organic layer is washed with brine, dried over
anhydrous sodium sulfate (NazS0a), filtered, and concentrated under reduced pressure.

 Purification: The crude solid can be purified by recrystallization or flash column
chromatography on silica gel to yield the final product.

Core Reactivity and Synthetic Utility

The true power of 4-Bromooxazole-2-carboxylic acid lies in its dual reactivity, enabling
sequential and orthogonal functionalization.

o Carboxylic Acid Chemistry: The -COOH group is a versatile handle for forming various
derivatives. Its primary use is in amide bond formation, a cornerstone reaction in drug
discovery. [5]This is typically achieved using standard peptide coupling reagents (e.g.,
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HATU, HOBt/EDC) to react the acid with a primary or secondary amine. This reaction is
generally robust and high-yielding. [4]

o Carbon-Bromine Bond Chemistry: The bromine atom at the C4 position is a prime site for
transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of a wide
variety of substituents. Key examples include:

o Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds (introducing aryl

or alkyl groups).
o Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.
o Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds.

This orthogonal reactivity allows for a modular approach to library synthesis, as illustrated

below.
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Caption: Diversification strategy using orthogonal reactivity pathways.

Safety and Handling

As with any laboratory chemical, proper handling of 4-Bromooxazole-2-carboxylic acid is
essential. The information below is a summary derived from available Safety Data Sheets
(SDS). [6][7]

« Hazard Identification:
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o Causes skin irritation (H315). [7] * Causes serious eye irritation (H319). [7] * May cause
respiratory irritation (H335). [7]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. [8] * Skin
Protection: Wear impervious gloves (e.g., nitrile rubber). Use proper glove removal
technique to avoid skin contact. [S8]A lab coat is mandatory.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical
fume hood, to keep airborne concentrations low. [8]

e Handling and Storage:

o Handling: Avoid contact with skin, eyes, and clothing. [8]Avoid breathing dust. Wash hands
thoroughly after handling. [6]Keep away from sources of ignition and incompatible
substances like strong oxidizing agents, strong acids, and strong bases. [6] * Storage:
Store in a tightly-closed container in a cool, dry, and well-ventilated area. [8]For long-term
stability, storage in a freezer is recommended. [2]

o First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention. [6][9] * Skin: Wash off immediately with
plenty of soap and water while removing all contaminated clothing. Get medical attention if
irritation develops or persists. [7] * Inhalation: Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention. [7][9] *
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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